Cas no 63167-29-3 (Propanedioic acid, (trifluoromethyl)-)
63167-29-3 structure
Product Name:Propanedioic acid, (trifluoromethyl)-
CAS No:63167-29-3
MF:C4H3F3O4
MW:172.059432268143
CID:427115
PubChem ID:23168346
Update Time:2025-04-19
Propanedioic acid, (trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, (trifluoromethyl)-
- 2-(trifluoromethyl)propanedioic acid
- SCHEMBL9420035
- 63167-29-3
- DTXSID00631171
- (Trifluoromethyl)propanedioic acid
- trifluoromethylmalonic acid
-
- Inchi: 1S/C4H3F3O4/c5-4(6,7)1(2(8)9)3(10)11/h1H,(H,8,9)(H,10,11)
- InChI Key: SRHMUBLEYKHPGK-UHFFFAOYSA-N
- SMILES: FC(C(C(=O)O)C(=O)O)(F)F
Computed Properties
- Exact Mass: 171.99829
- Monoisotopic Mass: 171.99834306g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
Propanedioic acid, (trifluoromethyl)- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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